N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C18H12N6OS2/c25-17(18-20-13-3-1-2-4-14(13)27-18)19-9-16-22-21-15-6-5-12(23-24(15)16)11-7-8-26-10-11/h1-8,10H,9H2,(H,19,25)
• InChI Key: ADBUKURVVCRCIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5
• Molecular Formula: C18H12N6OS2
• Molecular Weight: 392.5 g/mol

Description

This compound is a heterocyclic compound that contains a thiophene ring, a triazolo ring, a pyridazine ring, and a benzothiazole ring. It is a white solid. The compound is available for purchase for research use.

Molecular Structure Analysis

The compound has a molecular formula of C19H16N6O2S and a molecular weight of 392.44. The 1H NMR and 13C NMR data are available.

Physical And Chemical Properties Analysis

The compound is a white solid. It has a molecular formula of C19H16N6O2S and a molecular weight of 392.44. The 1H NMR and 13C NMR data are available.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Research has highlighted the synthesis of a variety of heterocyclic compounds that incorporate the thiophene and triazolopyridazine moieties. These compounds have been characterized using various spectroscopic methods and have shown potential for antimicrobial activities against both gram-positive and gram-negative bacteria, as well as antifungal activities against various fungi (Patel & Patel, 2015).

• Antiproliferative Activities : A study focused on the synthesis of triazolopyridazin-yloxy derivatives, highlighting their potential antiproliferative activities. While the specific compound mentioned lost its thrombin inhibitory and fibrinogen receptor antagonistic activities, it showed promise in inhibiting the proliferation of endothelial and tumor cells (Ilić et al., 2011).

• Insecticidal Agents : The synthesis and evaluation of sulfonamide-bearing thiazole derivatives as potential insecticidal agents have been explored. These compounds demonstrated potent toxic effects against the cotton leafworm, indicating their utility in agricultural applications (Soliman et al., 2020).

Antimicrobial and Antioxidant Properties

• Antimicrobial Properties : Novel benzothiazole derivatives synthesized from triazolo-thiadiazoles have shown moderate to good antimicrobial properties against a variety of bacterial and fungal strains. This underscores their potential as leads for developing new antimicrobial agents (Gilani et al., 2011).

• Antioxidant and Anticancer Activities : The antioxidant properties of certain triazolothiadiazoles have been studied, with findings suggesting their potential as potent antioxidants. Additionally, their anticancer activity against hepatocellular carcinoma cells through inducing apoptosis has been documented, highlighting their therapeutic potential (Sunil et al., 2010).

Future Directions

Compounds with similar structures have diverse pharmacological activities. Therefore, this compound could be further investigated for potential pharmacological activities. It could also be used as a starting point for the design and development of new drugs for the treatment of various diseases.

Biochemical Analysis

Biochemical Properties

It is known that compounds with similar structures, such as other triazolothiadiazines, have the ability to bind to a variety of enzymes and receptors, showing versatile biological activities . The nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450, and the phenyl moieties have a key interaction in the active site of the enzyme .

Cellular Effects

Similar compounds have been shown to have cytotoxic activity on human tumor cell lines . These compounds can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Similar compounds have been shown to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Similar compounds have been shown to have long-term effects on cellular function observed in in vitro or in vivo studies .